Cas no 1805942-61-3 (3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1805942-61-3
• MF: C₇H₅F₃IN₃O₃
• MW: 363.03258395195
• CID: 4836334
• Update Time: 2025-10-29

3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3IN3O3/c8-7(9,10)17-5-1-4(14(15)16)3(2-12)6(11)13-5/h1H,2,12H2
• InChI Key： YJUOZSUEDFQMNE-UHFFFAOYSA-N
• SMILES： IC1C(CN)=C(C=C(N=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 1.7
• Topological Polar Surface Area: 94

Additional information on 3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine

Professional Introduction to 3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1805942-61-3)

3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine, with the CAS number 1805942-61-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique combination of functional groups, including an amino-methyl side chain, an iodo substituent, a nitro group, and a trifluoromethoxy group, makes it a versatile building block for the development of novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The pyridine core structure of 3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine is particularly valuable due to its ability to interact with biological targets in multiple ways. This flexibility has led to its incorporation in numerous research projects aimed at identifying and optimizing new drug candidates.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The iodo and nitro groups on the pyridine ring provide excellent handles for further chemical modifications, allowing researchers to fine-tune the properties of their kinase inhibitors. For instance, recent studies have demonstrated that derivatives of 3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine can effectively inhibit specific kinases by binding to their active sites and disrupting their function.

The trifluoromethoxy group is another key feature that enhances the pharmacological potential of this compound. Fluoro-substituted compounds are known for their improved metabolic stability, bioavailability, and binding affinity. In particular, trifluoromethoxy groups have been shown to enhance the binding interactions between small molecules and their biological targets. This property has been exploited in several drug development programs, where trifluoromethoxy-substituted compounds have demonstrated superior efficacy compared to their non-fluoro counterparts.

In addition to its applications in kinase inhibition, 3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine has also been explored in the development of antiviral agents. The amino-methyl side chain provides a site for further functionalization, enabling the synthesis of compounds that can interact with viral proteases or polymerases. Recent research has shown that derivatives of this compound can inhibit viral replication by targeting critical enzymes involved in viral life cycles. These findings highlight the broad therapeutic potential of this molecule and its derivatives.

The synthesis of 3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine is a complex process that requires careful optimization to ensure high yield and purity. The presence of multiple reactive functional groups necessitates precise control over reaction conditions to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are commonly employed to construct the desired molecular framework.

The iodo substituent on the pyridine ring is particularly important from a synthetic perspective. It serves as an excellent electrophile for subsequent transformations, allowing researchers to introduce additional functional groups at specific positions on the molecule. This reactivity has been leveraged in several synthetic strategies aimed at generating novel derivatives with enhanced biological activity.

The nitro group is another key feature that influences the reactivity and properties of this compound. Nitro groups can be reduced to amine groups under mild conditions, providing a straightforward route to introduce amino functionalities into complex molecular structures. This transformation has been widely used in drug discovery programs where amine-based pharmacophores are desired.

The trifluoromethoxy group adds another layer of complexity to the synthesis and reactivity of this compound. While it enhances pharmacological properties, it also requires careful handling during synthetic transformations due to its stability under certain reaction conditions. Specialized methodologies have been developed to introduce trifluoromethoxy groups into organic molecules while maintaining high selectivity and yield.

In conclusion, 3-(Aminomethyl)-2-iodo-4-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1805942-61-3) is a highly versatile intermediate with significant applications in pharmaceutical chemistry and medicinal biology. Its unique combination of functional groups makes it an invaluable tool for the synthesis of biologically active molecules targeting various disease pathways. Recent research highlights its potential in developing kinase inhibitors, antiviral agents, and other therapeutic agents with improved pharmacological properties.